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Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the in-situ synthesis of peroxyacetyl
nitrate (PAN) to be used as a calibration standard for analytical instrumentation, such as Gas
Chromatography with Electron Capture Detection (GC-ECD).

Introduction

Peroxyacetyl nitrate (PAN) is a key secondary pollutant in photochemical smog, known for its
adverse effects on human health and vegetation.[1] As a thermally unstable compound, PAN
serves as a significant reservoir and long-range transporter of nitrogen oxides (NOXx) in the
troposphere.[2] Accurate measurement of ambient PAN concentrations is crucial for
atmospheric chemistry research and air quality monitoring. However, the inherent instability of
PAN makes the preparation and storage of certified gas standards challenging.

In-situ generation provides a reliable and reproducible method for producing PAN calibration
standards on-demand. The most common and well-established method involves the photolysis
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of a ketone, typically acetone, in the presence of a calibrated concentration of nitric oxide (NO)
or nitrogen dioxide (NO2) and excess oxygen.[3][4] This application note details the principles
and a generalized protocol for this synthesis.

Principle of the Method

The synthesis of PAN is achieved through a series of photochemical reactions. The process is
initiated by the ultraviolet (UV) photolysis of acetone (CH3C(O)CHs) in the presence of oxygen
(O2), which leads to the formation of the peroxyacetyl radical (CH3C(O)0Oz¢).[1][5] This radical
then combines with nitrogen dioxide (NO2) in a reversible reaction to form peroxyacetyl
nitrate.[1][2]

The key reaction steps are as follows:
« Initiation (Photolysis): Acetone absorbs UV radiation and dissociates.
o CHsC(O)CHs + hv (UV light) - CHse + CH3COse

» Peroxyacetyl Radical Formation: The acetyl radical (CH3zCOe) rapidly reacts with oxygen
from the carrier gas (synthetic air).

o CHsCOe + O2 —» CH3C(O)O2¢ (Peroxyacetyl radical)
* PAN Formation: The peroxyacetyl radical reversibly reacts with nitrogen dioxide to form PAN.
o CHs3C(O)O2¢ + NO2 <~ CH3C(O)OONO:2 (PAN)

A calibrated source of nitric oxide (NO) is often used, which is converted to NO:z in the system
or is present in equilibrium. The conversion of NO to PAN is nearly quantitative under optimized
conditions, typically achieving yields of over 90%.[3][4]

Apparatus and Reagents

e Gas Sources:
o Calibrated nitric oxide (NO) standard gas cylinder (e.g., 1-10 ppm in N2)[6][7]

o Zero air or synthetic air generator (for Oz supply and dilution)
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Acetone Vapor Generation:

o Permeation tube filled with high-purity acetone

o Permeation oven with stable temperature control

Photochemical Reactor:

o Quartz or coiled quartz tube flow reactor[4]

o UV light source (e.g., low-pressure mercury lamp, UV-LEDs emitting around 285 nm)[4][6]

[7]

Flow Control:

o Mass flow controllers (MFCs) for precise control of gas flow rates

Analytical Instrument:

o Gas chromatograph with an electron capture detector (GC-ECD) or other PAN analyzer to
be calibrated.

Reagents:

o High-purity acetone (=299.5%)
o Nitric oxide standard gas

o Zero air (hydrocarbon-free)

Experimental Protocols

This protocol describes the continuous generation of a stable stream of PAN for instrument
calibration.

o System Setup: Assemble the components as shown in the experimental workflow diagram
below. Ensure all connections are made with inert tubing (e.g., PFA, Teflon) to prevent
sample loss.
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Stabilization: Allow the permeation oven and UV lamp to warm up and stabilize for at least
one hour to ensure a constant output of acetone vapor and consistent UV flux.[3] The GC-
ECD oven and detector should also be stabilized at their set temperatures (e.g., column at
12°C, ECD at 50°C).[6][7]

Generate Acetone Vapor: Pass a controlled flow of zero air through the temperature-
stabilized permeation oven containing the acetone permeation tube. This creates a stable
concentration of acetone vapor in the gas stream.

Introduce Nitric Oxide: Use a mass flow controller to introduce a precise flow of the
calibrated NO standard gas into the main gas stream containing acetone vapor.

Initiate Photolysis: Pass the combined gas mixture (acetone + NO + air) through the
photochemical reactor. Irradiate the mixture with the UV lamp to initiate PAN synthesis. An
optimal residence time in the reactor is typically between 30 and 60 seconds.[4]

Calibration: Direct the output gas stream from the reactor, which now contains a known
concentration of PAN, to the analytical instrument (e.g., GC-ECD) for calibration. The
concentration of PAN produced is determined by the initial concentration of the NO standard,
assuming a high conversion efficiency.[3]

Multi-Point Calibration: Generate different PAN concentrations for a multi-point calibration by
varying the flow rate of the NO standard gas or by diluting the reactor output with a
controlled flow of zero air.[6][7]

Quantitative Data Summary

The following table summarizes key quantitative parameters associated with the in-situ
synthesis of PAN for calibration purposes, as reported in the literature.
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Parameter Value

Source(s)

NO to PAN Conversion

o 92 + 3% [3]
Efficiency
Reaction Yield of PAN ~93% [61[7]
Sum of Identified Products
98 + 5% [3]

(PAN, CH3ONO2z, NO2, NO)

Precision of PAN Calibration

, <+ 0.5% (after 1 hr burn-in)
Unit

[3]

Typical NO Standard

1ppm 61[7
Concentration PP (61071
Typical UV Photolysis
P Y 285 nm [6][7]
Wavelength
Instrument Detection Limit
20-50 ppt [71[8]

(Calibrated with this method)

Visualizations
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Caption: Chemical pathway for the synthesis of PAN via acetone photolysis.
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Caption: Experimental workflow for in-situ PAN generation and calibration.

Safety Considerations

» Toxicity: PAN is a toxic substance and a lachrymator, meaning it irritates the eyes and lungs.
[2] The synthesis should be performed in a well-ventilated area or a fume hood.
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Pressurized Gas: Handle compressed gas cylinders according to safety regulations.

UV Radiation: UV lamps can be harmful to the eyes and skin. Ensure the photochemical
reactor is properly shielded to prevent exposure to UV radiation.

Chemical Handling: Acetone is a flammable liquid. Handle with care and avoid ignition
sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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